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Compound of Interest

Compound Name: 4-Cyclopentylphenol

Cat. No.: B072727 Get Quote

Essential Safety and Handling Guide for 4-
Cyclopentylphenol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate and essential safety and logistical

information for handling 4-Cyclopentylphenol, including detailed operational procedures and

disposal plans.

Chemical Identifier:

Name: 4-Cyclopentylphenol

CAS Number: 1518-83-8

Molecular Formula: C₁₁H₁₄O

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Cyclopentylphenol is classified as follows[1]:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with handling 4-
Cyclopentylphenol. The following table outlines the recommended PPE.
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Body Part Recommended Protection Rationale

Eyes/Face

Chemical splash goggles or a

face shield worn over safety

glasses that meet ANSI Z.87.1

standards.

To protect against splashes

that can cause serious eye

irritation[1].

Skin

Chemical-resistant lab coat.

For potential splashes, a butyl

rubber or neoprene apron is

recommended. Long pants

and closed-toe shoes are

mandatory.

To prevent skin contact which

can cause irritation[1]. Phenol

and its derivatives can be

absorbed through the skin.

Hands

For splash protection,

neoprene or double-gloving

with heavyweight disposable

gloves is a good practice. For

more extensive handling, butyl

rubber, Viton, or Silver Shield

gloves offer greater resistance.

Nitrile gloves are generally not

recommended for prolonged

contact with phenols.

To prevent direct skin contact

and irritation[1]. Glove choice

should be based on the

specific operational context

and duration of exposure.

Respiratory

Work should be conducted in a

certified chemical fume hood.

[2] If a fume hood is not

available or if aerosolization is

likely, a NIOSH-approved

respirator with an appropriate

organic vapor cartridge is

necessary.

To prevent inhalation of vapors

or aerosols that may cause

respiratory irritation[1].

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclopentylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclopentylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclopentylphenol
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclopentylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure a calibrated and certified chemical fume hood is used for all manipulations of 4-
Cyclopentylphenol.

Verify that an ANSI-approved safety shower and eyewash station are unobstructed and

within a 10-second travel distance[2][3].

Assemble a spill kit containing absorbent materials (e.g., sand, vermiculite), and a first aid kit

for phenol exposure, which should include polyethylene glycol 300 or 400 (PEG-300 or PEG-

400)[4][5].

2. Handling:

Don all required PPE before entering the designated handling area.

When weighing or transferring the solid, do so within the fume hood to contain any dust.

If creating a solution, add 4-Cyclopentylphenol to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use to prevent sublimation and vapor release.

3. Storage:

Store 4-Cyclopentylphenol in a cool, dry, and well-ventilated area.

Keep it away from heat, sparks, and open flames[2].

Store separately from strong oxidizing agents, strong bases, and other incompatible

materials[3].

Ensure containers are stored at or below eye level to minimize the risk of spills from

dropping[2].

Emergency Procedures
1. Spills:

Small Spills (<50 mL): Absorb with an inert material like sand or vermiculite. Place the

absorbed material into a sealed, labeled container for hazardous waste disposal. Clean the
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spill area with soap and water[3].

Large Spills (>50 mL): Evacuate the immediate area. If safe to do so, remove ignition

sources and increase ventilation. Contact your institution's Environmental Health & Safety

(EHS) department immediately[3].

2. Exposure:

Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes. If available, liberally apply polyethylene

glycol (PEG-300 or PEG-400) to the affected area. Seek immediate medical attention[2][4].

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention[2][3].

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention[2][6].

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention[6].

Disposal Plan
All waste containing 4-Cyclopentylphenol must be treated as hazardous waste.

1. Waste Collection:

Collect all solid and liquid waste in separate, clearly labeled, and sealed containers that are

compatible with the chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Contaminated labware (e.g., pipette tips, tubes) should be collected in a designated, sealed

container for hazardous waste disposal[2].

2. Final Disposal:
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The preferred method for the disposal of phenol and related compounds is incineration at a

licensed chemical disposal facility[7].

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste in accordance with local, state, and federal regulations.

Workflow for Safe Handling of 4-Cyclopentylphenol
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Caption: A flowchart illustrating the key steps and decision points for the safe handling of 4-
Cyclopentylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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